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Compound of Interest

Compound Name: 1,5-Dimethylnaphthalene

Cat. No.: B047167 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a formal safety data sheet (SDS)

and should be used in conjunction with official safety documentation and institutional safety

protocols.

Executive Summary
1,5-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) utilized in chemical

synthesis and research. While comprehensive toxicological data for this specific isomer is

limited, information from safety data sheets and studies on related dimethylnaphthalene

isomers indicates that it should be handled with care. This technical guide provides a

consolidated overview of the known health and safety information for 1,5-
Dimethylnaphthalene, including its physical and chemical properties, hazard identification,

safe handling procedures, and first aid measures. All quantitative data is presented in

structured tables, and a generalized experimental workflow for toxicological assessment is

provided.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,5-Dimethylnaphthalene is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions and for implementing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of 1,5-Dimethylnaphthalene
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Property Value Source(s)

Molecular Formula C₁₂H₁₂ [1][2]

Molecular Weight 156.22 g/mol [1][2]

CAS Number 571-61-9 [1][3]

Appearance White crystalline solid/powder [1][4][5]

Melting Point 78 - 82 °C [3][5][6]

Boiling Point 265 - 266 °C [3][5][6]

Flash Point
111.4 °C (233.0 °F) (Closed

Cup, est.)
[4]

Vapor Pressure 0.0084 mmHg at 25 °C [1]

Water Solubility
2.74 mg/L at 25 °C

(experimental)
[4]

logP (Octanol/Water Partition

Coefficient)
4.380 [4]

Hazard Identification and Classification
According to aggregated GHS data, 1,5-Dimethylnaphthalene is classified as an irritant.[1][7]

The hazard statements are summarized in Table 2.

Table 2: GHS Hazard Classification for 1,5-Dimethylnaphthalene

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation H319

Specific Target Organ Toxicity -

Single Exposure
May cause respiratory irritation H335
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It is important to note that some reports indicate that this chemical does not meet GHS hazard

criteria.[1] However, due to the irritating nature reported in the majority of notifications,

appropriate personal protective equipment should be used.

Toxicological Information
Detailed quantitative toxicological data, such as LD50 and LC50 values, for 1,5-
Dimethylnaphthalene are not readily available in the public domain. The primary reported

health effects are irritation to the skin, eyes, and respiratory system.[1][7]

Metabolism
Specific metabolism studies on 1,5-Dimethylnaphthalene were not found. However, research

on other dimethylnaphthalene isomers, such as 1,2- and 1,6-dimethylnaphthalene, indicates

that metabolism in rats primarily involves oxidation of both the methyl groups and the aromatic

nucleus.[8] Metabolites are rapidly absorbed and excreted in urine and feces.[8] For 1,6-

dimethylnaphthalene, identified urinary metabolites include hydroxymethyl- and methyl-

hydroxynaphthalenes, naphthoic acids, and thionaphthalene derivatives.[9] It is plausible that

1,5-Dimethylnaphthalene follows a similar metabolic pathway.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1,5-Dimethylnaphthalene
are not published. However, standardized OECD guidelines are typically followed for chemical

safety testing. A generalized workflow for assessing the irritation and mutagenicity potential of a

chemical like 1,5-Dimethylnaphthalene is outlined below.

Skin Irritation Assessment (Based on OECD Guideline
404)

Test System: Healthy young adult albino rabbits are typically used.

Procedure:

Approximately 24 hours before the test, the fur on the dorsal area of the trunk is clipped.
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A 0.5 g or 0.5 mL dose of the test substance is applied to a small area (approx. 6 cm²) of

the clipped skin.

The treated area is covered with a gauze patch and non-irritating tape.

The exposure duration is typically 4 hours.

After exposure, the patch and any residual test substance are removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The observations are scored based on a standardized

scale.

Eye Irritation Assessment (Based on OECD Guideline
405)

Test System: Healthy young adult albino rabbits are used.

Procedure:

A single dose of 0.1 mL of a liquid or 0.1 g of a solid test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye remains untreated and serves

as a control.

The eyelids are held together for about one second after instillation.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Ocular

reactions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored at each

observation point.

In Vitro Mutagenicity Assessment: Bacterial Reverse
Mutation Test (Ames Test, based on OECD Guideline
471)

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine for Salmonella) are used.
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Procedure:

The tester strains are exposed to the test substance with and without an exogenous

metabolic activation system (S9 mix, typically from rat liver).

Two methods are commonly used: the plate incorporation method and the pre-incubation

method.

In the plate incorporation method, the test substance, bacterial culture, and S9 mix (if

used) are mixed with molten top agar and poured onto a minimal agar plate.

In the pre-incubation method, the test substance, bacterial culture, and S9 mix are

incubated together before being mixed with the top agar and plated.

Observation: The plates are incubated for 48-72 hours at 37°C. The number of revertant

colonies (colonies that have regained the ability to grow in the absence of the specific amino

acid) is counted. A substance is considered mutagenic if it causes a concentration-related

increase in the number of revertant colonies compared to the solvent control.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[7][8]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

with an appropriate filter.[8]

Handling
Avoid contact with skin, eyes, and clothing.[7][10]

Avoid dust formation.[10]

Ensure adequate ventilation, preferably in a chemical fume hood.[7][10]

Wash hands thoroughly after handling.[7][8]
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Storage
Keep the container tightly closed in a dry and well-ventilated place.[10]

Store away from strong oxidizing agents.[8]

First Aid Measures
A summary of first aid procedures is provided in Table 3.

Table 3: First Aid Measures for 1,5-Dimethylnaphthalene
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention if symptoms

persist.

[10][11]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

develops or persists.

[7][8][10]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present. Seek medical

attention.

[7][8][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[8][11]

Fire and Explosion Hazard Data
Flammability: Combustible solid.

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.[8][11]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide and carbon dioxide.[8]
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Special Firefighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[8][10]

Ecological Information
Data on the ecological effects of 1,5-Dimethylnaphthalene is scarce. However, a safety data

sheet for the related isomer 1,4-Dimethylnaphthalene indicates that it is very toxic to aquatic life

and harmful to aquatic life with long-lasting effects.[12] Given the structural similarity, 1,5-
Dimethylnaphthalene should be prevented from entering the environment.

Visualizations
Generalized Toxicological Assessment Workflow
The following diagram illustrates a generalized workflow for the toxicological assessment of a

chemical substance like 1,5-Dimethylnaphthalene, based on the experimental protocols

described.

In Vitro Testing
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Click to download full resolution via product page

Caption: Generalized workflow for toxicological assessment.

Postulated Metabolic Pathway
Based on the metabolism of related dimethylnaphthalenes, the following diagram illustrates a

postulated metabolic pathway for 1,5-Dimethylnaphthalene. This is a hypothetical pathway

and requires experimental verification.
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Caption: Postulated metabolic pathway for 1,5-Dimethylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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